Cas no 732306-26-2 (2-2-bromo-5-(trifluoromethyl)phenylacetonitrile)
732306-26-2 structure
Product Name:2-2-bromo-5-(trifluoromethyl)phenylacetonitrile
CAS No:732306-26-2
MF:C9H5BrF3N
MW:264.041911840439
MDL:MFCD04973763
CID:92998
PubChem ID:2783247
Update Time:2025-04-18
2-2-bromo-5-(trifluoromethyl)phenylacetonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-(2-Bromo-5-(trifluoromethyl)phenyl)acetonitrile
- 2-Bromo-5-(trifluoromethyl)phenylacetonitrile
- 2-bromo-5-(trifluoromethyl)plenylacetonitrile
- 2-bromo-5-trifluoromethylphenylacetonitrile
- 4-Bromo-3-(cyanomethyl)benzotrifluoride
- 2-Bromo-5-(trifluoromethyl)phenylacetonitrile, 97%
- 2-2-bromo-5-(trifluoromethyl)phenylacetonitrile
- MFCD04973763
- EN300-1930718
- 2-Bromo-5-(trifluoromethyl)benzyl cyanide
- DTXSID90993957
- D96275
- 732306-26-2
- AKOS005258019
- SCHEMBL7886912
- CS-0268018
- [2-Bromo-5-(trifluoromethyl)phenyl]acetonitrile
- BUPMKGVGKPGMOB-UHFFFAOYSA-N
- 2-[2-bromo-5-(trifluoromethyl)phenyl]acetonitrile
- 875664-34-9
-
- MDL： MFCD04973763
- Inchi： 1S/C9H5BrF3N/c10-8-2-1-7(9(11,12)13)5-6(8)3-4-14/h1-2,5H,3H2
- InChI Key： BUPMKGVGKPGMOB-UHFFFAOYSA-N
- SMILES： BrC1=CC=C(C(F)(F)F)C=C1CC#N
Computed Properties
- Exact Mass: 262.95600
- Monoisotopic Mass: 262.956
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 242
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 3.2
- Topological Polar Surface Area: 23.8A^2
Experimental Properties
- Color/Form: White to cream powder
- Density: 1.597
- Melting Point: 60-62℃
- Boiling Point: 144-146℃/15mmHg(lit.)
- Flash Point: 124.1°C
- Refractive Index: 1.497
- PSA: 23.79000
- LogP: 3.53398
- Solubility: Insoluble in water
2-2-bromo-5-(trifluoromethyl)phenylacetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 013793-250mg |
2-Bromo-5-(trifluoromethyl)phenylacetonitrile |
732306-26-2 | 97% | 250mg |
￡16.00 | 2022-03-01 | |
| Fluorochem | 013793-1g |
2-Bromo-5-(trifluoromethyl)phenylacetonitrile |
732306-26-2 | 97% | 1g |
￡30.00 | 2022-03-01 | |
| Fluorochem | 013793-5g |
2-Bromo-5-(trifluoromethyl)phenylacetonitrile |
732306-26-2 | 97% | 5g |
￡74.00 | 2022-03-01 | |
| Alichem | A013012837-250mg |
2-Bromo-5-(trifluoromethyl)phenylacetonitrile |
732306-26-2 | 97% | 250mg |
$489.60 | 2023-09-01 | |
| Alichem | A013012837-500mg |
2-Bromo-5-(trifluoromethyl)phenylacetonitrile |
732306-26-2 | 97% | 500mg |
$782.40 | 2023-09-01 | |
| Alichem | A013012837-1g |
2-Bromo-5-(trifluoromethyl)phenylacetonitrile |
732306-26-2 | 97% | 1g |
$1504.90 | 2023-09-01 | |
| Apollo Scientific | PC10515-1g |
2-Bromo-5-(trifluoromethyl)phenylacetonitrile |
732306-26-2 | 1g |
£95.00 | 2025-02-19 | ||
| Apollo Scientific | PC10515-5g |
2-Bromo-5-(trifluoromethyl)phenylacetonitrile |
732306-26-2 | 5g |
£162.00 | 2023-01-20 | ||
| abcr | AB180790-1 g |
2-Bromo-5-(trifluoromethyl)phenylacetonitrile, 97%; . |
732306-26-2 | 97% | 1g |
€83.40 | 2023-05-07 | |
| Enamine | EN300-1930718-0.05g |
2-[2-bromo-5-(trifluoromethyl)phenyl]acetonitrile |
732306-26-2 | 0.05g |
$443.0 | 2023-09-17 |
2-2-bromo-5-(trifluoromethyl)phenylacetonitrile Related Literature
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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